Cas no 73171-25-2 ((4aR,5S,8aR,9aR)-9a-hydroxy-3,4a,5-trimethyl-4a,5,6,7,8,8a,9,9a-octahydronaphtho[2,3-b]furan-2(4H)-one)

• Product Name: (4aR,5S,8aR,9aR)-9a-hydroxy-3,4a,5-trimethyl-4a,5,6,7,8,8a,9,9a-octahydronaphtho[2,3-b]furan-2(4H)-one
• CAS No: 73171-25-2
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 1765124
• PubChem ID: 155961
• Update Time: 2025-04-21

(4aR,5S,8aR,9aR)-9a-hydroxy-3,4a,5-trimethyl-4a,5,6,7,8,8a,9,9a-octahydronaphtho[2,3-b]furan-2(4H)-one Chemical and Physical Properties

Names and Identifiers

• (4aR,5S,8aR,9aR)-9a-hydroxy-3,4a,5-trimethyl-4a,5,6,7,8,8a,9,9a-octahydronaphtho[2,3-b]furan-2(4H)-one
• Naphtho(2,3-b)furan-2(4H)-one, 4a,5,6,7,8,8a,9,9a-octahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,8aR,9aR)-
• (4aR,5S,8aR,9aR)-9a-hydroxy-3,4a,5-trimethyl-5,6,7,8,8a,9-hexahydro-4H-benzo[f][1]benzofuran-2-one
• 73171-25-2
• DTXSID80993901
• 9a-Hydroxy-3,4a,5-trimethyl-4a,5,6,7,8,8a,9,9a-octahydronaphtho[2,3-b]furan-2(4H)-one
• 8beta-Hydroxyeremophilenolide

• Inchi： 1S/C15H22O3/c1-9-5-4-6-11-7-15(17)12(8-14(9,11)3)10(2)13(16)18-15/h9,11,17H,4-8H2,1-3H3/t9-,11+,14+,15+/m0/s1
• InChI Key： QKYLNUXCPSRUNA-FOOGCRFISA-N
• SMILES： O1C(C(C)=C2[C@]1(C[C@H]1CCC[C@H](C)[C@@]1(C)C2)O)=O

Computed Properties

• Exact Mass: 250.15689456g/mol
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų